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Compound of Interest

Compound Name: DL-Valine-d2

Cat. No.: B1433371 Get Quote

Technical Guide: DL-Valine-d2
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on DL-Valine-d2, a deuterated form

of the amino acid DL-Valine. It is intended for use by researchers and professionals in the fields

of analytical chemistry, pharmacology, and drug development who utilize stable isotope-labeled

compounds.

Core Properties of DL-Valine-d2
DL-Valine-d2 is primarily utilized as an internal standard for the quantitative analysis of Valine

in biological samples through mass spectrometry techniques such as LC-MS or GC-MS.[1] Its

use as a tracer in metabolic and pharmacokinetic studies is also a key application, as the

deuterium labeling can affect the drug's metabolic and pharmacokinetic profiles.[1]

Quantitative Data
The following table summarizes the key chemical identifiers and properties of DL-Valine-d2
and its unlabeled counterpart, DL-Valine.
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Property DL-Valine-d2 DL-Valine (unlabeled)

CAS Number 83181-79-7[1][2] 516-06-3[3]

Molecular Formula C₅H₉D₂NO₂[2] C₅H₁₁NO₂[4][5]

Molecular Weight 119.16 g/mol [2] 117.15 g/mol [5][6][7]

Synonyms

DL-Valine-2,3-d2, 2-amino-2,3-

dideuterio-3-methylbutanoic

acid[1][3]

(±)-α-Aminoisovaleric acid, DL-

2-Amino-3-methylbutanoic

acid[7]

Logical Relationship Diagram
The following diagram illustrates the relationship between DL-Valine, its deuterated form, and

its primary application.
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Logical Relationship of DL-Valine-d2

Chemical Entities

Application

DL-Valine
DL-Valine-d2

Isotopic Labeling
(Deuteration)

Internal Standard in
Mass Spectrometry

Used for Quantification of

Analyte

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for DL-Valine-d2 as Internal Standard

Sample & Standard Preparation

Sample Processing

Analysis

Prepare Stock Solutions
(Analyte & IS)

Prepare Working Solutions
& Calibration Curve

Spike Sample with
DL-Valine-d2 IS

Collect Biological Sample
(e.g., Plasma)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Evaporate to Dryness

Reconstitute in
Mobile Phase

LC-MS/MS Analysis
(MRM Mode)

Data Processing
(Peak Integration)

Quantification
(Area Ratio vs. Cal Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1433371?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dl-valine-d2.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-backbone-understanding-d-valines-properties-and-synthesis-mp
https://www.researchgate.net/publication/286906605_New_method_for_preparation_of_D-valine
https://patents.google.com/patent/CN102070473B/en
https://www.researchgate.net/figure/Reaction-scheme-for-d-valine-preparation-from-dl-5-isopropylhydantoin-hydantoin-by-the_fig2_307093170
https://webbook.nist.gov/cgi/cbook.cgi?ID=C516063&Mask=200
https://www.restek.com/global/en/articles/13-minute-comprehensive-direct-lc-msms-analysis-of-amino-acids-in-plasma
https://www.benchchem.com/product/b1433371#dl-valine-d2-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433371#dl-valine-d2-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433371#dl-valine-d2-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433371#dl-valine-d2-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1433371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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